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Compound of Interest

Compound Name: Ethyl 3-nitropropanoate

Cat. No.: B1247394

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Ethyl 3-
nitropropanoate. The following procedures for personal protective equipment, operational
handling, and disposal are designed to ensure a safe laboratory environment.

Physicochemical and Hazard Data

While specific quantitative data for Ethyl 3-nitropropanoate is limited, the following table
summarizes key information for structurally similar compounds to guide precautionary
measures.
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Property Data Source Compound
Molecular Formula C5H9NO4 Ethyl 3-nitropropanoate
Molecular Weight 147.13 g/mol Ethyl 3-nitropropanoate
Appearance Data not available
Boiling Point Data not available
Specific Gravity 1.130 Ethyl 2-nitropropionate[1]

Combustible liquid with a flash o

] ] General classification for
Flash Point point between 37.8°C and S
similar liquids
93.3°C[2]
Irritating to eyes[2][3]. Ma
g ] yeslZll _] Y Ethyl 3-(m-nitrophenyl)-3-

cause skin and respiratory )

Hazards oxopropionate, Ethyl

irritation[3][4]. Flammable
liquid[2][4].

propionate

Personal Protective Equipment (PPE)

To ensure safety and minimize exposure, the following personal protective equipment is

mandatory when handling Ethyl 3-nitropropanoate.

Eye and Face Protection

» Requirement: Wear chemical safety goggles or a face shield.[1][2][5] Standard safety

glasses are not sufficient.

» Rationale: Protects against splashes that can cause serious eye irritation.[2][3]

Skin Protection

e Hand Protection:

o Requirement: Wear chemical-resistant gloves, such as PVC or neoprene.[1]

o Protocol: Inspect gloves for any signs of degradation or puncture before use. Use proper

glove removal technique to avoid skin contact. Wash and dry hands thoroughly after
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handling the substance.[1]

o Body Protection:

o Requirement: A lab coat is mandatory.[2] For larger quantities or situations with a higher
risk of splashing, a full suit or a PVC apron should be worn.[1][2]

o Protocol: Contaminated clothing should be removed immediately, and the affected skin
washed with water.[6] Do not allow clothing wet with the material to remain in contact with
the skin.[1]

Respiratory Protection

o Requirement: Use a NIOSH/MSHA-approved vapor respirator when ventilation is inadequate
or when airborne concentrations may exceed exposure limits.[2][5]

o Protocol: Ensure the respirator is properly fitted and certified for organic vapors.[2]

Operational and Disposal Plan
Safe Handling Procedures

o Ventilation: Always handle Ethyl 3-nitropropanoate in a well-ventilated area, preferably
inside a chemical fume hood.[2][7]

e Avoiding Contact: Avoid all personal contact, including inhalation of vapors.[1] Do not get the
chemical in your eyes, on your skin, or on your clothing.[5]

« Ignition Sources: Keep the substance away from heat, sparks, and open flames.[2][4][8] Use
non-sparking tools and take precautionary measures against static discharge by grounding
all equipment.[4][8][9]

o Hygiene: Wash your face and hands thoroughly after handling.[5] Do not eat, drink, or smoke
in the handling area.[10]

Storage Plan

» Container: Store in a tightly closed, original container.[1][2][5]
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o Location: Keep in a cool, dry, and well-ventilated place.[1][2][5] The storage area should be
secure and accessible only to authorized personnel.[10]

e Incompatibilities: Store away from incompatible materials such as oxidizing agents and
metals.[1][2][8]

Spill Management

e Minor Spills:
o Remove all sources of ignition.[1]
o Ventilate the area.

o Absorb the spill with an inert material such as sand, silica gel, or a commercial absorbent.
[11]

o Collect the absorbed material into a suitable, closed container for disposal.[11]
o Major Spills:
o Evacuate the area and move upwind.[1]
o Alert emergency responders and inform them of the nature and location of the hazard.[1]
o Prevent the spill from entering sewers or confined areas.[2]

o Only personnel with appropriate full-body protective clothing and a self-contained
breathing apparatus should enter the area.[1]

Disposal Plan

o Waste Classification: Ethyl 3-nitropropanoate waste is considered hazardous.[5]
e Procedure:

o Collect surplus and non-recyclable material in a suitable, closed, and properly labeled
container.[7] Do not mix with other waste.[7]
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o Engage a licensed professional waste disposal service for disposal.[7][12] Do not dispose
of the chemical down the drain or in regular trash.[7]

o The recommended method of disposal is incineration in a facility equipped with an
afterburner and scrubber.[12]

First Aid Measures
Immediate action is crucial in the event of exposure.
« Inhalation:
o Move the exposed person to fresh air immediately.[3][6]
o If breathing has stopped or is difficult, provide artificial respiration or oxygen.[3][6]
o Keep the person warm and at rest.[6]
o Seek immediate medical attention.[3][6]
» Skin Contact:
o Immediately remove all contaminated clothing.[1]
o Wash the affected skin promptly and thoroughly with soap and plenty of water.[3][5][6]
o If irritation persists, seek medical attention.[3][6]
o Eye Contact:
o Rinse cautiously with plenty of water for at least 15 minutes, also under the eyelids.[3][5]
o Remove contact lenses if present and easy to do so. Continue rinsing.[3][5]
o Seek immediate medical attention.[3][5]
 Ingestion:

o Clean the mouth with water and drink plenty of water afterward.[3][5]
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o Do NOT induce vomiting unless instructed to do so by a medical professional.[13]
o Seek immediate medical attention and show the container or label.[2][6]

In case of poisoning, call the Poison Help line at 1-800-222-1222.[14]

Emergency Workflow: Chemical Spill
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Immediate Actions

1. Evacuate Area & Alert Others

2. Eliminate Ignition Sources

3. Increase Ventilation

Assessment

Minor or Major Spill?

Minor

Minor Spill Response

4a. Don Appropriate PPE Major

Major Spill Response

5a. Absorb with Inert Material 4h. Call Emergency Services
6a. Collect into Waste Container 5b. Contain Spill (if safe)

7a. Clean Spill Area 6b. Await Professional Responders

Final Steps

8. Dispose of Waste

9. Document and Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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